butyl 4-{[(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate

• IUPAC Name: butyl 4-[[(E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)ethenyl]amino]benzoate
• InChI: InChI=1S/C23H21N3O2S/c1-2-3-13-28-23(27)18-9-11-20(12-10-18)25-15-19(14-24)22-26-21(16-29-22)17-7-5-4-6-8-17/h4-12,15-16,25H,2-3,13H2,1H3/b19-15+
• InChI Key: YQVODZCGCZVHTG-XDJHFCHBSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=CC=C3
• Isomeric SMILES: CCCCOC(=O)C1=CC=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. They exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

Researchers have synthesized compounds containing the thiazole ring with variable substituents as target structures, and evaluated their biological activities. The substituents on a particular position of the thiazole ring affect the biological outcomes to a great extent.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The chemical shift of the ring proton and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Butyl 4-{[(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate has a wide range of applications in scientific research. It has been studied for its potential to act as an inhibitor of enzymes and other biochemical processes, as well as its potential to be used as a therapeutic agent. It has also been studied for its potential to act as a fluorescent probe or as a fluorescent dye. In addition, it has been studied for its potential to act as an antioxidant, a chelator, and a catalyst.

Mechanism of Action

Butyl 4-{[(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate acts as an inhibitor of enzymes and other biochemical processes. It works by binding to the active site of the enzyme or biochemical process, which prevents the enzyme or biochemical process from functioning. It also acts as an antioxidant, which helps to prevent the oxidation of molecules in the body.
Biochemical and Physiological Effects
This compound has been studied for its potential to act as an inhibitor of enzymes and other biochemical processes, as well as its potential to be used as a therapeutic agent. It has been found to inhibit the activity of enzymes such as cytochrome P450, tyrosinase, and acetylcholinesterase. It has also been found to inhibit the growth of cancer cells. In addition, it has been found to possess anti-inflammatory, anti-oxidative, and anti-tumor properties.

Advantages and Limitations for Lab Experiments

The advantages of using butyl 4-{[(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate for laboratory experiments include its high solubility in various solvents, its stability in aqueous solutions, and its low toxicity. Its disadvantages include its limited availability, its relatively low potency, and its relatively high cost.

Future Directions

Future research on butyl 4-{[(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate could include further study of its potential to act as an inhibitor of enzymes and other biochemical processes, its potential to be used as a therapeutic agent, and its potential to be used as a fluorescent probe or as a fluorescent dye. Additionally, further research could be conducted to investigate its potential to act as an antioxidant, a chelator, and a catalyst. Finally, further research could be conducted to investigate its potential to be used in the development of new drugs and other pharmaceuticals.

Synthesis Methods

Butyl 4-{[(1E)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzoate can be synthesized by a process known as thiazole-catalyzed alkylation. This process involves the use of a thiazole catalyst, a base, and an alkylating agent. The thiazole catalyst is typically a substituted thiazole, such as 1,3-diphenylthiazol-2-yl or 1,3-diphenylthiazol-2-yl-ethanol. The base is usually a strong base, such as sodium hydroxide or potassium hydroxide. The alkylating agent is typically an alkyl halide, such as bromoethane or chloroethane. The reaction is typically conducted in an organic solvent, such as dichloromethane or toluene.